Cas no 4640-69-1 (3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile)
4640-69-1 structure
Product Name:3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile
CAS No:4640-69-1
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD02260783
CID:324686
PubChem ID:7022363
Update Time:2025-04-19
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile
- 3-(3,4-Dimethoxy-phenyl)-3-oxo-propionitrile
- 3,4-Dimethoxybenzoylacetonitrile
- Benzenepropanenitrile, 3,4-dimethoxy-b-oxo-
- DTXSID10427441
- F3250-0717
- 3-(3,4-Dimethoxyphenyl)-3-oxopropionitrile
- AB93336
- AA-0868
- VU0607331-1
- FT-0604174
- CHEMBL4903443
- J-510571
- SCHEMBL139147
- C78240
- (3,4-dimethoxybenzoyl)acetonitrile
- 3,4-Dimethoxy-
- A7229
- CS-0206597
- Z317041968
- MFCD02260783
- 4640-69-1
- JFSNSYKHZRHIGE-UHFFFAOYSA-N
- A-oxobenzenepropanenitrile
- AKOS000195188
- STL290802
- ALBB-027423
- Benzenepropanenitrile, 3,4-dimethoxy-beta-oxo-
-
- MDL： MFCD02260783
- Inchi： 1S/C11H11NO3/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7H,5H2,1-2H3
- InChI Key： JFSNSYKHZRHIGE-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(C(CC#N)=O)=C1)OC
Computed Properties
- Exact Mass: 205.07400
- Monoisotopic Mass: 205.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.3A^2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 139-141°C
- Boiling Point: 377.5±32.0 °C at 760 mmHg
- Flash Point: 165.1±15.3 °C
- Refractive Index: 1.517
- PSA: 59.32000
- LogP: 1.80018
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-500mg |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 500mg |
616CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-1g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 1g |
957CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-5g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 5g |
2892CNY | 2021-05-07 | |
| Alichem | A019115004-25g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | 95% | 25g |
$543.78 | 2023-09-01 | |
| Fluorochem | 206975-1g |
3,4-Dimethoxybenzoylacetonitrile |
4640-69-1 | 95% | 1g |
￡205.00 | 2022-03-01 | |
| Fluorochem | 206975-5g |
3,4-Dimethoxybenzoylacetonitrile |
4640-69-1 | 95% | 5g |
￡862.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-500mg |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 500mg |
616.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-1g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 1g |
957.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046058-5g |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile |
4640-69-1 | >95% | 5g |
2892.0CNY | 2021-07-10 | |
| Apollo Scientific | OR15164-1g |
3,4-Dimethoxybenzoylacetonitrile |
4640-69-1 | 1g |
£70.00 | 2024-07-28 |
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4640-69-1 (3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile) Related Products
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- 96220-14-3(3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile)
- 70988-04-4(3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile)
- 54605-62-8(3-(4-ethoxyphenyl)-3-oxopropanenitrile)
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